2-(4-biphenylyloxy)-N-(2-furylmethyl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C19H17NO3/c21-19(20-13-18-7-4-12-22-18)14-23-17-10-8-16(9-11-17)15-5-2-1-3-6-15/h1-12H,13-14H2,(H,20,21)
• InChI Key: JMLBSGPVERSESC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NCC3=CC=CO3
• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol

Description

2-(4-biphenylyloxy)-N-(2-furylmethyl)acetamide, also known as PPARδ agonist GW501516, is a chemical compound that has gained attention in the scientific community due to its potential benefits in various fields of research. This compound is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that plays a crucial role in regulating metabolism, inflammation, and energy homeostasis. In

Scientific Research Applications

Catalytic Degradation Enhancement

A study explored the use of amorphous Co(OH)2 nanocages as a catalyst for the efficient degradation of Acetaminophen (ACE), a compound related to 2-(4-biphenylyloxy)-N-(2-furylmethyl)acetamide. The study found that these nanocages could significantly enhance the rate of ACE degradation, demonstrating the potential of such materials in wastewater treatment processes for emerging organic contaminants like ACE (Qi et al., 2020).

Synthesis of Indoles and Triketoindoles

Research into the recyclization of (2-aminoaryl)bis(5-tert-butyl-2-furyl)methanes, closely related to this compound, led to the synthesis of novel 3-furylindoles and triketoindoles. This study highlights the chemical versatility of compounds related to this compound in synthesizing new chemical structures with potential applications (Butin et al., 2008).

Photocatalytic Activity in Pollutant Degradation

A study on graphene/titanium dioxide nanotubes revealed their enhanced photocatalytic activity in the degradation of Acetaminophen, a compound related to this compound. This research provides insights into using such nanocomposites for efficient environmental degradation of similar organic pollutants (Tao et al., 2015).

Exploration in Alzheimer's Disease Therapy

A study explored synthetic multifunctional amides, which could include derivatives of this compound, for their therapeutic potential in Alzheimer's disease. The study's findings suggest these compounds' relevance in developing new treatments for neurodegenerative diseases (Hassan et al., 2018).

Molecular Docking Analysis in Anticancer Drug Development

Research on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound structurally similar to this compound, revealed its potential as an anticancer drug. This study demonstrates the application of molecular docking analysis in developing new therapeutic agents (Sharma et al., 2018).